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Compound of Interest

Compound Name: Potassium hexafluorophosphate

Cat. No.: B096983

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of Potassium Hexafluorophosphate
(CAS 17084-13-8), a versatile inorganic salt. While its primary applications lie in materials
science and chemical synthesis, this document also explores its limited, yet noteworthy,
biological properties and its role in specialized synthetic procedures relevant to pharmaceutical
development.

Chemical and Physical Properties

Potassium hexafluorophosphate (KPFe) is a white, crystalline solid at room temperature.[1]
[2] It is an ionic compound composed of a potassium cation (K+) and a hexafluorophosphate
anion (PFs™).[1] The hexafluorophosphate anion is known for being a weakly coordinating
anion, which imparts lipophilicity to its salts. The compound is stable under normal conditions
but is incompatible with strong acids.[3]

Table 1: Physical and Chemical Properties of Potassium Hexafluorophosphate
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Property Value Reference(s)
CAS Number 17084-13-8 [1]14]
Molecular Formula KPFs [1][5]
Molecular Weight 184.06 g/mol [41[5]
Appearance White crystalline solid/powder [11[3]
Melting Point 575 °C (decomposes) [3][4]
Density 2.75g/mL at 25 °C [3114]
N Soluble in water and polar
Solubility ] ) [1]
organic solvents like alcohols.
[K+].F--INVALID-LINK--(F)(F)
SMILES [4]
(FF
1S/F6P.K/c1-7(2,3,4,5)6;/9-
InChl [4]
1;+1
YZDGRYDIGCWVND-
InChlKey [4]

UHFFFAOYSA-N

Synthesis of Potassium Hexafluorophosphate

A common laboratory and industrial synthesis of potassium hexafluorophosphate involves
the reaction of phosphorus pentachloride (PCls) with potassium chloride (KCl) and hydrogen
fluoride (HF).[6] The reaction is typically carried out in liquid hydrogen fluoride.

An alternative preparation method involves the reaction of hydrofluoric acid with phosphorus
pentoxide to generate a hexafluorophosphoric acid solution, which is then reacted with a
potassium salt.[1]
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Reactants
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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scientists and researchers to drive progress in science

and industry.
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